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Abstract

This application note details a sensitive and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantification of penconazole hydroxide, a major
metabolite of the triazole fungicide penconazole. The procedure employs a straightforward
sample preparation technique followed by analysis using a triple quadrupole mass
spectrometer. The method demonstrates excellent linearity, precision, and accuracy, making it
suitable for residue analysis in various matrices and for metabolism studies in toxicological and
environmental research.

Introduction

Penconazole is a systemic triazole fungicide widely used to control fungal pathogens,
particularly powdery mildew, on fruits and vegetables.[1][2] Its mechanism of action involves
the inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes.[1][2]
Following application, penconazole is metabolized in plants and animals. One of the primary
metabolic pathways is the hydroxylation of the alkyl side chain, forming penconazole hydroxide
(PEN-OH).[1][2][3] Monitoring the levels of both the parent compound and its significant
metabolites like PEN-OH is crucial for assessing dietary exposure, understanding
environmental fate, and ensuring food safety.

This work presents a validated LC-MS/MS method for the selective and sensitive quantification
of penconazole hydroxide. The use of tandem mass spectrometry in Multiple Reaction
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Monitoring (MRM) mode provides high selectivity and minimizes matrix interference, which is
essential for analyzing complex samples.[4]

Experimental Protocol
Reagents and Materials

e Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade),
Formic Acid (=99%).

» Standards: Penconazole Hydroxide analytical standard (=98% purity), Penconazole-d7
(internal standard, IS).

o Sample Preparation: QUEChERS salts (Magnesium Sulfate, Sodium Chloride), Primary
Secondary Amine (PSA) sorbent for dispersive solid-phase extraction (d-SPE).

Standard and Sample Preparation

Standard Preparation:
» Prepare a primary stock solution of penconazole hydroxide (1 mg/mL) in methanol.

o Create a series of working standard solutions by serially diluting the stock solution with a
50:50 mixture of acetonitrile and water.

e Prepare an internal standard (IS) stock solution of Penconazole-d7 (1 mg/mL) and a working
solution (e.g., 100 ng/mL).

o Calibration standards are prepared by spiking appropriate amounts of the working standards
into a blank matrix extract to generate a calibration curve (e.g., 0.5 - 100 ng/mL).

Sample Preparation (QUEChERS Method):
 Homogenize 10 g of the sample (e.qg., fruit, vegetable, or soil) with 10 mL of water.
e Add 10 mL of acetonitrile and the internal standard.

e Shake vigorously for 1 minute.
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o Add QUECHhERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl).[5]

o Shake vigorously for 1 minute and centrifuge at 23000 rpm for 5 minutes.[5]

o Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing MgSOa4 and

PSA sorbent for cleanup.

» Vortex for 30 seconds and centrifuge for 5 minutes.

 Filter the supernatant through a 0.22 um filter into an autosampler vial for LC-MS/MS

analysis.

LC-MS/MS Instrumentation and Conditions

Liguid Chromatography (LC): A typical UPLC or HPLC system equipped with a C18 analytical

column is suitable for this analysis.

Parameter

Condition

Column

C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8
Hm)

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

Flow Rate 0.3 mL/min
Injection Vol. 5puL
Column Temp. 40 °C
Gradient See Table 1
Table 1. LC Gradient Program
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Time (min) % Mobile Phase B
0.0 10
1.0 10
8.0 95
9.0 95
9.1 10

|12.0[ 10|

Tandem Mass Spectrometry (MS/MS): The analysis is performed on a triple quadrupole mass
spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

Parameter Setting

lonization Mode Electrospray lonization (ESI), Positive
Capillary Voltage 3.0 kv

Source Temp. 150 °C

Desolvation Temp. 500 °C

Desolvation Gas Nitrogen, 1000 L/hr

Collision Gas Argon

Detection Mode Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions for Penconazole Hydroxide and Internal Standard Note: The
precursor ion [M+H]* for Penconazole Hydroxide (C13H15CIl2N30) is m/z 300.05. The precursor
for Penconazole is m/z 284.05.[6][7]
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Precursor lon Product lon Product lon Collision
Compound . L

[M+H]* (Quantifier) (Qualifier) Energy (eV)
Penconazole

] 300.1 159.1 70.1 ~20

Hydroxide
Penconazole-d7

291.1 159.1 70.1 ~22

(1S)

*Collision
energies must be
optimized for the
specific

instrument used.

Results and Discussion

Method Performance

The developed LC-MS/MS method was validated for linearity, precision, accuracy, and

sensitivity. The results are summarized in Table 3.

Table 3: Summary of Method Validation Data

Parameter

Linearity Range

Result

0.5 - 100 ng/mL

Correlation Coefficient (r2)

> 0.995

Limit of Detection (LOD)

~0.15 ng/mL

Limit of Quantification (LOQ)

0.5 ng/mL (equivalent to 0.005 mg/kg in sample)

Precision (Intra-day RSD%) <10%
Precision (Inter-day RSD%) < 15%
| Accuracy (Recovery %) | 85 -110% |
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The method demonstrates a wide linear range with excellent correlation, allowing for the
accurate quantification of penconazole hydroxide across various concentrations. The low limit
of quantification (LOQ) of 0.005 mg/kg is sufficient to meet the typical MRLs set for pesticide
residues in many food commodities.[8][9] The precision, measured by the relative standard
deviation (RSD), and accuracy, measured by recovery, are well within the acceptable limits
defined by regulatory guidelines.[4]

Workflow Visualization

The overall experimental process from sample receipt to final data analysis is depicted in the
following workflow diagram.
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Caption: Workflow for LC-MS/MS quantification of penconazole hydroxide.

Conclusion
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The LC-MS/MS method described in this application note provides a reliable, sensitive, and
efficient tool for the quantification of penconazole hydroxide. The simple and effective
QUEChERS sample preparation protocol, combined with the high selectivity of tandem mass
spectrometry, allows for accurate measurements in complex matrices. This method is well-
suited for routine monitoring in food safety laboratories, as well as for detailed studies in the
fields of environmental science and toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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